3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 3,3-dimethyl-1-(3-methylphenyl)butan-1-amine
• InChI: InChI=1S/C13H21N/c1-10-6-5-7-11(8-10)12(14)9-13(2,3)4/h5-8,12H,9,14H2,1-4H3
• InChI Key: FCXLVGQMAWVCEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(CC(C)(C)C)N

Description

3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine is a branched aliphatic amine with a substituted aromatic ring. Its structure comprises a butan-1-amine backbone modified by two methyl groups at the C3 position and a 3-methylphenyl group at the C1 position. This configuration imparts unique steric and electronic properties, distinguishing it from simpler amines like butan-1-amine or phenylalkylamines. The compound is structurally related to pharmacologically active amines, such as those targeting neurological receptors or enzymes, though its specific applications remain less documented in the provided literature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine typically involves the reaction of 3-methylphenylacetonitrile with isobutylmagnesium bromide, followed by reduction with lithium aluminum hydride. The reaction conditions include:

Temperature: The reaction is usually carried out at low temperatures to control the reactivity of the Grignard reagent.

Solvent: Common solvents used include diethyl ether or tetrahydrofuran (THF).

Catalysts: No specific catalysts are required for this reaction.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimizations for large-scale production. This may include the use of automated reactors and continuous flow systems to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form secondary or tertiary amines.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the amine group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.

Major Products

Oxidation Products: Ketones or aldehydes.

Reduction Products: Secondary or tertiary amines.

Substitution Products: Alkylated or acylated derivatives.

Scientific Research Applications

3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest involvement in neurotransmitter regulation and signal transduction pathways.

Comparison with Similar Compounds

Key Observations :

• Fluorination : The addition of a CF₃ group () increases molecular weight and lipophilicity, which may enhance blood-brain barrier penetration .
• N-Substitution : N-methylation (e.g., in Homomethamphetamine, ) reduces basicity and steric hindrance, affecting receptor affinity .

Physical and Chemical Properties

Boiling Points and Density

• 3,3-Dimethylbutan-1-amine (simplified backbone): Boiling point ≈ 120–125°C; density 0.752 g/mL at 25°C .
• 1-(m-Tolyl)butan-1-amine hydrochloride : Higher density (unreported in evidence) due to hydrochloride salt formation .
• Viscosity Trends : Linear primary amines (e.g., butan-1-amine) exhibit lower viscosity deviations (ηΔ) in alcohol solutions compared to branched analogues, suggesting stronger solvation effects in branched structures .

Stability and Reactivity

• Acid Stability : Triphenylbutanamine analogues () show stability at pH 1, suggesting that the 3,3-dimethylphenyl variant may similarly resist acidic degradation .
• Synthetic Byproducts: Alkylation of 3-methylphenylbutanols with thionyl chloride () can yield chloro-intermediates, necessitating careful purification to avoid contamination .

Biological Activity

3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine, also referred to as a substituted amine, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a branched alkyl chain with a phenyl group, characterized by the presence of two methyl groups on the butane chain and a methyl-substituted phenyl group. Its chemical formula is $C_{13}H_{21}N$, and it has a molecular weight of approximately 205.31 g/mol. The structural uniqueness may confer distinct chemical reactivity and biological activity compared to other similar compounds.

The biological activity of 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine is hypothesized to involve interactions with specific molecular targets and pathways. These interactions may modulate receptor or enzyme activities, leading to various biological effects. However, detailed studies are needed to elucidate these mechanisms further.

Pharmacological Effects

Research into the pharmacological effects of this compound is still emerging, but it suggests several potential activities:

• Stimulant Properties : Due to its structural similarities to known stimulants like amphetamines, it may exhibit stimulant effects.
• Antidepressant Activity : Compounds related to 3,3-Dimethylbutanamine have shown promise in modulating serotonin levels, indicating potential antidepressant effects .
• Anti-inflammatory Properties : There is a possibility that this compound may inhibit cyclooxygenase (COX) enzymes, thus reducing pro-inflammatory mediators.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine, it is beneficial to compare it with related compounds:

Compound Name	Chemical Formula	Key Features
4-Methylamphetamine	C10H15N	Known stimulant with significant psychoactive effects
3-Methyl-1-butylamine	C7H17N	Simpler structure with fewer substituents
3,3-Dimethyl-1-(6-methylpyridin-2-yl)butan-1-amine	C13H19N	Contains a pyridine ring; studied for various activities

The unique combination of structural features in 3,3-Dimethyl-1-(3-methylphenyl)butan-1-amine may confer distinct pharmacological properties that warrant further investigation.